methyl 3-(propan-2-yl)pyrrolidine-3-carboxylate hydrochloride
Overview
Description
Methyl 3-(propan-2-yl)pyrrolidine-3-carboxylate hydrochloride, commonly referred to as MPC, is a synthetic organic compound that has a wide variety of uses in scientific research. MPC is a colorless, crystalline solid and is soluble in water and other polar solvents. It is an important reagent in organic synthesis and is used in a variety of laboratory experiments.
Scientific Research Applications
MPC has a wide range of applications in scientific research. It is used in the synthesis of various compounds, including pharmaceuticals, natural products, and polymers. It is also used as a catalyst in organic reactions and as a reagent in the synthesis of peptides, peptidomimetics, and other organic compounds. MPC is also used in the preparation of polymers and other materials.
Mechanism of Action
MPC is an important reagent in organic synthesis. It acts as a catalyst in organic reactions, promoting the formation of desired products. It also acts as a nucleophile, allowing it to react with electrophiles and form covalent bonds. In addition, it can act as a base, allowing it to react with acids and form salts.
Biochemical and Physiological Effects
MPC has several biochemical and physiological effects. It can act as a substrate for enzymes, allowing it to be used in the synthesis of various compounds. It can also act as a modulator of cell signaling pathways, allowing it to influence the activity of various proteins and enzymes. Additionally, it can act as an antioxidant, helping to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
MPC has several advantages as a reagent in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also stable and has a low toxicity. However, it has some limitations. It can be difficult to purify, and it is not very soluble in non-polar solvents.
Future Directions
MPC has a wide range of potential applications in the future. It can be used in the synthesis of novel compounds, including pharmaceuticals, natural products, and polymers. It can also be used as a catalyst in organic reactions, allowing for the synthesis of peptides, peptidomimetics, and other organic compounds. Additionally, it can be used in the preparation of polymers and other materials. Finally, it can be used to modulate cell signaling pathways, allowing it to influence the activity of various proteins and enzymes.
Synthesis Methods
MPC can be synthesized from propionic acid and pyrrolidine. The reaction begins with the formation of propionyl chloride, which is then reacted with pyrrolidine to form the desired product. The reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF). The final product is purified by recrystallization from a suitable solvent.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(propan-2-yl)pyrrolidine-3-carboxylate hydrochloride involves the reaction of propan-2-ylamine with methyl 3-pyrrolidinecarboxylate in the presence of hydrochloric acid.", "Starting Materials": [ "Propan-2-ylamine", "Methyl 3-pyrrolidinecarboxylate", "Hydrochloric acid" ], "Reaction": [ "Add propan-2-ylamine to a reaction flask", "Add methyl 3-pyrrolidinecarboxylate to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with cold water and dry it", "Recrystallize the solid from a suitable solvent to obtain the final product, methyl 3-(propan-2-yl)pyrrolidine-3-carboxylate hydrochloride" ] } | |
| 2680530-37-2 | |
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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